![molecular formula C12H16ClNO3 B296524 5-chloro-2-methoxy-N-(3-methoxypropyl)benzamide](/img/structure/B296524.png)
5-chloro-2-methoxy-N-(3-methoxypropyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-chloro-2-methoxy-N-(3-methoxypropyl)benzamide is a chemical compound that belongs to the class of benzamide derivatives. It has been studied extensively for its potential use in scientific research applications due to its unique properties.
Mechanism of Action
The mechanism of action of 5-chloro-2-methoxy-N-(3-methoxypropyl)benzamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and receptors involved in the inflammatory and cancer pathways. This leads to a reduction in inflammation and cancer cell growth.
Biochemical and Physiological Effects
Studies have shown that this compound has a range of biochemical and physiological effects. It has been found to reduce the production of inflammatory cytokines and chemokines, leading to a reduction in inflammation. It has also been found to induce apoptosis in cancer cells, leading to a reduction in cancer cell growth.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 5-chloro-2-methoxy-N-(3-methoxypropyl)benzamide in lab experiments is its anti-inflammatory and analgesic properties. This makes it a useful tool for studying the mechanisms of inflammation and pain. However, one of the limitations of using this compound is its potential toxicity, which can limit its use in certain experiments.
Future Directions
There are several future directions for research on 5-chloro-2-methoxy-N-(3-methoxypropyl)benzamide. One area of research is the development of more potent and selective analogs of this compound for use in the treatment of inflammation and cancer. Another area of research is the investigation of the potential use of this compound in combination with other drugs for the treatment of various diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential toxicity.
Conclusion
In conclusion, this compound is a promising compound that has been studied extensively for its potential use in scientific research applications. Its anti-inflammatory and analgesic properties make it a useful tool for studying the mechanisms of inflammation and pain, while its potential use in the treatment of cancer makes it a promising candidate for further research. Further studies are needed to fully understand the mechanism of action of this compound and its potential use in the treatment of various diseases.
Synthesis Methods
The synthesis of 5-chloro-2-methoxy-N-(3-methoxypropyl)benzamide involves the reaction of 5-chloro-2-methoxyaniline with 3-methoxypropylamine in the presence of a suitable solvent and catalyst. The reaction is carried out under controlled conditions, and the resulting product is purified using standard techniques such as column chromatography.
Scientific Research Applications
5-chloro-2-methoxy-N-(3-methoxypropyl)benzamide has been studied for its potential use in scientific research applications. It has been found to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of various inflammatory conditions. It has also been studied for its potential use in the treatment of cancer, as it has been found to inhibit the growth of cancer cells in vitro.
Properties
Molecular Formula |
C12H16ClNO3 |
---|---|
Molecular Weight |
257.71 g/mol |
IUPAC Name |
5-chloro-2-methoxy-N-(3-methoxypropyl)benzamide |
InChI |
InChI=1S/C12H16ClNO3/c1-16-7-3-6-14-12(15)10-8-9(13)4-5-11(10)17-2/h4-5,8H,3,6-7H2,1-2H3,(H,14,15) |
InChI Key |
VWMLRFZOIAOCPF-UHFFFAOYSA-N |
SMILES |
COCCCNC(=O)C1=C(C=CC(=C1)Cl)OC |
Canonical SMILES |
COCCCNC(=O)C1=C(C=CC(=C1)Cl)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.